Pentafluoroferrate(2-)

• Molecular Formula: F5Fe-2
• Molecular Weight: 150.84 g/mol
• IUPAC Name: pentafluoroiron(2-)
• InChI: InChI=1S/5FH.Fe/h5*1H;/q;;;;;+3/p-5
• InChI Key: AKNBSOLFAGXLKG-UHFFFAOYSA-I
• SMILES: F[Fe-2](F)(F)(F)F

Description

Pentafluoroferrate(2−) (chemical formula: FeF₅²⁻) is an anionic fluorinated iron complex formed during the ammonium fluoride processing of ilmenite (FeTiO₃). This compound is generated alongside ammonium hexafluorotitanate(2−) (NH₄)₂TiF₆ when ilmenite reacts with molten ammonium fluoride (NH₄F) at temperatures starting at 125°C . The reaction facilitates the extraction of titanium tetrafluoride (TiF₄), which is subsequently converted into titanium dioxide (TiO₂), a critical industrial pigment used in paints and coatings . Pentafluoroferrate(2−) acts as a transient intermediate in this process, highlighting its role in metallurgical and materials science applications.

Comparison with Similar Compounds

Pentafluoroferrate(2−) vs. Hexafluorotitanate(2−)

Property	Pentafluoroferrate(2−) (FeF₅²⁻)	Hexafluorotitanate(2−) (TiF₆²⁻)
Central Metal Ion	Fe³⁺	Ti⁴⁺
Coordination Number	5	6
Geometry	Likely trigonal bipyramidal or square pyramidal	Octahedral
Thermal Stability	Stable up to ~280°C (decomposes)	Decomposes to TiF₄ at 280°C
Industrial Role	Byproduct in TiO₂ synthesis	Key intermediate for TiF₄ production

• Oxidation States : The Fe³⁺ in FeF₅²⁻ contrasts with Ti⁴⁺ in TiF₆²⁻, influencing their redox behavior and ligand-binding capacities.
• Coordination : The lower coordination number in FeF₅²⁻ (5 vs. 6) suggests distinct steric and electronic environments, impacting reactivity and stability .

Comparison with Other Fluorometallates

• Hexafluorosilicate(2−) (SiF₆²⁻) : A common fluorometallate with octahedral geometry, widely used in water fluoridation. Unlike FeF₅²⁻, it lacks transition-metal redox activity.
• Tetrafluoroborate(1−) (BF₄⁻): A tetrahedral anion with high stability in acidic conditions, often used as a non-coordinating counterion. Pentafluoroferrate(2−) is less chemically inert due to Fe³⁺’s Lewis acidity.

Thermal and Chemical Behavior

• Pentafluoroferrate(2−) : Forms at 125°C but decomposes at higher temperatures (≥280°C), likely releasing FeF₃ or participating in secondary reactions .
• Hexafluorotitanate(2−) : Decomposes cleanly to TiF₄ at 280°C, enabling its use as a precursor for TiO₂ synthesis .

Research Findings and Data

Key Reactions and Conditions

• Ilmenite Processing :
  FeTiO₃ + 6NH₄F → (NH₄)₂TiF₆ + (NH₄)₂FeF₅ + 3H₂O
  • Temperature: 125–280°C
  • Outcome: Selective isolation of TiF₄ via decomposition of (NH₄)₂TiF₆, while FeF₅²⁻ remains a residual component.

Challenges and Opportunities

• Stability Studies: Limited data exist on FeF₅²⁻’s solubility or reactivity in aqueous systems, warranting further investigation.